5-[(3-ethoxypropyl)amino]-1,2,4-triazin-3(2H)-one

• Molecular Formula: C8H14N4O2
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 5-(3-ethoxypropylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C8H14N4O2/c1-2-14-5-3-4-9-7-6-10-12-8(13)11-7/h6H,2-5H2,1H3,(H2,9,11,12,13)
• InChI Key: BEUZFRJQQQWJLR-UHFFFAOYSA-N
• SMILES: CCOCCCNC1=NC(=O)NN=C1

Description

5-[(3-ethoxypropyl)amino]-1,2,4-triazin-3(2H)-one, commonly known as EPTC, is a selective herbicide that is widely used in agriculture to control weeds in various crops. It was first introduced in the 1950s and has since become a popular herbicide due to its effectiveness and low toxicity to non-target organisms.

Mechanism of Action

EPTC works by inhibiting the biosynthesis of amino acids in plants, which leads to the disruption of protein synthesis and ultimately the death of the plant. Specifically, EPTC inhibits the enzyme acetolactate synthase, which is involved in the biosynthesis of the amino acids valine, leucine, and isoleucine.
Biochemical and Physiological Effects:
EPTC has been shown to have low toxicity to non-target organisms, including mammals and birds. However, it can have toxic effects on aquatic organisms, such as fish and amphibians, if it enters waterways.

Advantages and Limitations for Lab Experiments

EPTC is a widely used herbicide in agricultural settings, but it also has applications in laboratory research. One advantage of using EPTC in lab experiments is that it is a selective herbicide, meaning it only targets certain types of plants and does not harm others. However, one limitation is that EPTC can be difficult to dissolve in water, which can make it challenging to use in certain experiments.

Future Directions

There are several areas of future research that could be pursued with EPTC. One potential direction is to investigate the potential of EPTC as a tool for studying plant metabolism and amino acid biosynthesis. Another area of interest could be to explore the potential of EPTC as a bioherbicide, which could provide an alternative to synthetic herbicides in agricultural settings. Finally, further research could be done to investigate the potential environmental impacts of EPTC and to develop strategies for minimizing its impact on non-target organisms.

Synthesis Methods

The synthesis of EPTC involves the reaction of 2-ethylhexylamine with 2-chloro-4,6-bis(ethylamino)-1,3,5-triazine in the presence of an acid catalyst. The resulting product is then treated with ethylene oxide to form EPTC.

Scientific Research Applications

EPTC has been extensively studied for its efficacy in controlling weeds in various crops, including corn, soybeans, and wheat. Studies have shown that EPTC is effective against a wide range of weeds, including annual grasses and broadleaf weeds.